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Abstract

8-Methylquinazolin-4(3H)-one is a heterocyclic organic compound belonging to the
guinazolinone class, a group of molecules with significant and diverse biological activities. This
technical guide provides a comprehensive review of the available scientific literature on 8-
methylquinazolin-4(3H)-one, with a focus on its synthesis, chemical properties, and potential
therapeutic applications. This document aims to serve as a foundational resource for
researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug
development by consolidating key data, outlining experimental protocols, and visualizing
relevant chemical and biological pathways.

Introduction

The quinazolin-4(3H)-one scaffold is a prominent pharmacophore found in numerous natural
products and synthetic molecules, exhibiting a wide range of biological activities, including
antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties. The substitution
pattern on the quinazolinone ring system plays a crucial role in modulating the pharmacological
profile of these compounds. The presence of a methyl group at the 8-position of the
quinazolinone core, yielding 8-methylquinazolin-4(3H)-one, influences its physicochemical
properties and biological interactions. This review focuses specifically on the synthesis,
characterization, and reported biological evaluation of this particular derivative.
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Chemical Properties and Characterization

The fundamental chemical properties of 8-methylquinazolin-4(3H)-one are summarized in the
table below. This data is essential for its identification, purification, and handling in a laboratory

setting.
Property Value
Molecular Formula CoHsN20
Molecular Weight 160.17 g/mol
SMILES Cclccecc2cIN=CNC2=0
InChl Key GZRXSFZDLGKFLN-UHFFFAOYSA-N
Appearance Solid (predicted)
Melting Point Not consistently reported in literature
Solubility Sparingly soluble in common organic solvents

Note: Experimental data for melting point and solubility are not widely available and may vary
depending on the purity and crystalline form of the compound.

Synthesis of 8-Methylquinazolin-4(3H)-one

The synthesis of 8-methylquinazolin-4(3H)-one typically follows established methods for the
preparation of the quinazolinone ring system. A common and effective approach is the copper-
catalyzed isocyanide insertion reaction.

Copper-Catalyzed Isocyanide Insertion

This method involves the reaction of a functionalized anthranilic isocyanide with an appropriate
amine in the presence of a copper catalyst. For the synthesis of 8-methylquinazolin-4(3H)-
one, methyl 2-isocyano-3-methylbenzoate serves as a key starting material.[1]

Experimental Protocol:

A detailed experimental procedure, as adapted from related syntheses, is provided below:
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e Reaction Setup: To a solution of methyl 2-isocyano-3-methylbenzoate (1.0 equivalent) in a
suitable solvent such as anisole, add triethylamine (2.0 equivalents) and a catalytic amount
of copper(ll) acetate monohydrate (Cu(OAc)2-Hz20, 0.1 equivalents).

o Reaction Conditions: Stir the reaction mixture at room temperature under an air atmosphere.
The progress of the reaction should be monitored by thin-layer chromatography (TLC).

o Workup and Purification: Upon completion, dilute the reaction mixture with a suitable organic
solvent (e.g., dichloromethane) and wash with a saturated aqueous solution of sodium
bicarbonate. The organic layer is then dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure. The crude product can be purified by column
chromatography on silica gel to afford 8-methylquinazolin-4(3H)-one.

General Synthesis Workflow:
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Caption: General workflow for the synthesis of 8-methylquinazolin-4(3H)-one.

Biological Activities and Therapeutic Potential

While the broader class of quinazolin-4(3H)-ones has been extensively studied for various
biological activities, specific data on 8-methylquinazolin-4(3H)-one is limited in the public
domain. The therapeutic potential of this specific compound is often inferred from structure-
activity relationship (SAR) studies of larger libraries of quinazolinone derivatives.
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Antimicrobial Activity

Quinazolin-4(3H)-one derivatives are known to possess significant antimicrobial properties.[2]
[3] The substitution on the quinazolinone ring, including the position and nature of the
substituent, can greatly influence the antimicrobial spectrum and potency. While specific
minimum inhibitory concentration (MIC) or IC50 values for 8-methylquinazolin-4(3H)-one
against various bacterial and fungal strains are not readily available in the cited literature, it is a
key intermediate in the synthesis of more complex derivatives with demonstrated antimicrobial
effects.

Antitumor Activity

The quinazolinone scaffold is a cornerstone in the development of anticancer agents, with
several derivatives approved as kinase inhibitors for cancer therapy.[4][5] The mechanism of
action often involves the inhibition of key signaling pathways that are dysregulated in cancer,
such as the PI3K/AKT/mTOR pathway.[6] Although direct antitumor activity data for 8-
methylquinazolin-4(3H)-one is not extensively reported, it serves as a valuable building block
for the synthesis of novel quinazolinone-based anticancer compounds. For instance,
derivatives of 8-methylquinazolin-4(3H)-one could be designed to target specific kinases or
other proteins involved in cancer progression.

Potential Signaling Pathway Involvement:

Based on the known mechanisms of other quinazolinone derivatives, 8-methylquinazolin-
4(3H)-one analogs could potentially modulate key cancer-related signaling pathways.
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Caption: Potential inhibitory effect on the PIBK/AKT/mTOR pathway.

Conclusion and Future Directions

8-Methylquinazolin-4(3H)-one represents a valuable chemical entity within the broader class
of biologically active quinazolinones. While detailed biological data for this specific compound

is not as abundant as for other derivatives, its role as a synthetic intermediate is crucial for the
development of novel therapeutic agents. Future research should focus on the comprehensive
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biological evaluation of 8-methylquinazolin-4(3H)-one to elucidate its specific
pharmacological profile. This includes systematic screening for its antimicrobial and antitumor
activities, determination of quantitative measures such as IC50 values, and investigation into its
mechanisms of action, including its effects on key signaling pathways. Such studies will be
instrumental in unlocking the full therapeutic potential of this and related quinazolinone
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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